Cas no 1414959-16-2 (2-Difluoromethyl-4-nitro-benzooxazole)

• Product Name: 2-Difluoromethyl-4-nitro-benzooxazole
• CAS No: 1414959-16-2
• MF: C₈H₄F₂N₂O₃
• MW: 214.125768661499
• CID: 5018869
• Update Time: 2023-08-25

2-Difluoromethyl-4-nitro-benzooxazole Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethyl-4-nitro-benzooxazole
• 2-(difluoromethyl)-4-nitro-1,3-benzoxazole
• SB33446
• 2-(Difluoromethyl)-4-nitrobenzo[d]oxazole

• Inchi： 1S/C8H4F2N2O3/c9-7(10)8-11-6-4(12(13)14)2-1-3-5(6)15-8/h1-3,7H
• InChI Key： KHEXVNXLOQLRCI-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C(=CC=CC=2O1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8